Cas no 59086-25-8 (ethyl 4-oxo-4-(thiophen-2-yl)butanoate)

• Product Name: ethyl 4-oxo-4-(thiophen-2-yl)butanoate
• CAS No: 59086-25-8
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 877792
• PubChem ID: 3863898
• Update Time: 2025-04-19

ethyl 4-oxo-4-(thiophen-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-oxo-4-thiophen-2-ylbutanoate
• 4-OXO-4-THIOPHEN-2-YL-BUTYRIC ACID ETHYL ESTER
• SCHEMBL2510976
• Z53833603
• DTXSID90397552
• EN300-04852
• Ethyl 3-(2-thenoyl)propionate
• 59086-25-8
• ethyl 4-oxo-4-(thiophen-2-yl)butanoate
• ethyl4-oxo-4-(thiophen-2-yl)butanoate
• AT12736
• AKOS008947779

• MDL： MFCD03987969
• Inchi： 1S/C10H12O3S/c1-2-13-10(12)6-5-8(11)9-4-3-7-14-9/h3-4,7H,2,5-6H2,1H3
• InChI Key： RJEMGPWSHASQJF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCC(=O)OCC)=O

Computed Properties

• Exact Mass: 212.05076
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 43.37